Cas no 6052-80-8 (Phenol, 4-(1,3-dioxan-2-yl)-)

Phenol, 4-(1,3-dioxan-2-yl)- structure

Product Name:Phenol, 4-(1,3-dioxan-2-yl)-

CAS No:6052-80-8

Molecular Formula:C₁₀H₁₂O₃

Molecular Weight:180.20048

MDL:MFCD02615315

CID:1620572

PubChem ID:601611

Phenol, 4-(1,3-dioxan-2-yl)- Properties

Names and Identifiers

- Phenol, 4-(1,3-dioxan-2-yl)-
- 4-(1,3-dioxan-2-yl)Phenol
- AKOS003270039
- 6052-80-8
- SCHEMBL3140395
- G70066
- LS-07171
- Phenol, p-(m-dioxan-2-yl)-
- ALBB-023052
- MFCD02615315
- ZDZGYLATOWPKKW-UHFFFAOYSA-N
- DA-23041
- DTXSID90345058
- CS-0331645
- 4-(1,3-Dioxan-2-yl)phenol #
- MDL： MFCD02615315
- InChIKey： ZDZGYLATOWPKKW-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H12O3/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h2-5,10-11H,1,6-7H2
- SMILES： C1COC(OC1)C2=CC=C(C=C2)O

Computed Properties

Exact Mass: 180.07866
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 180.078644241g/mol
Heavy Atom Count: 13
Complexity: 146
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 38.7Å²

Experimental Properties

PSA: 38.69

Phenol, 4-(1,3-dioxan-2-yl)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00JH3I-100mg	4-(1,3-dioxan-2-yl)phenol	6052-80-8	97%	100mg	$65.00
A2B Chem LLC	AJ07822-500mg	4-(1,3-Dioxan-2-yl)phenol	6052-80-8	>95%	500mg	$467.00
abcr	AB413915-500 mg	4-(1,3-Dioxan-2-yl)phenol, 95%; .	6052-80-8	95%	500mg	€272.40	2023-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1402315-100mg	4-(1,3-Dioxan-2-yl)phenol	6052-80-8	97%	100mg	￥410.00

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:6052-80-8)Phenol, 4-(1,3-dioxan-2-yl)-

Purity:99%

Quantity:1g

Price($):265.0